Cas no 89978-60-9 (methyl 3-bromo-4-sulfamoylbenzoate)

Methyl 3-bromo-4-sulfamoylbenzoate is a versatile intermediate in organic synthesis, particularly valued for its reactive bromo and sulfamoyl functional groups. The bromo substituent facilitates further functionalization via cross-coupling reactions, while the sulfamoyl group enhances solubility and provides a handle for derivatization. The methyl ester moiety offers stability and controlled reactivity, making the compound suitable for stepwise synthetic transformations. Its well-defined structure ensures reproducibility in pharmaceutical and agrochemical applications, where precise molecular modifications are critical. This compound is particularly useful in the preparation of sulfonamide-based bioactive molecules, leveraging its balanced reactivity and compatibility with diverse reaction conditions.
methyl 3-bromo-4-sulfamoylbenzoate structure
89978-60-9 structure
Product Name:methyl 3-bromo-4-sulfamoylbenzoate
CAS No:89978-60-9
MF:C8H8BrNO4S
MW:294.122420310974
MDL:MFCD21602570
CID:584266
PubChem ID:71327078
Update Time:2025-06-06

methyl 3-bromo-4-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(aminosulfonyl)-3-bromo-, methyl ester
    • methyl 3-bromo-4-sulfamoylbenzoate
    • methyl3-bromo-4-sulfamoylbenzoate
    • DTXSID70756188
    • CS-0459374
    • EN300-97082
    • 89978-60-9
    • MDL: MFCD21602570
    • Inchi: 1S/C8H8BrNO4S/c1-14-8(11)5-2-3-7(6(9)4-5)15(10,12)13/h2-4H,1H3,(H2,10,12,13)
    • InChI Key: PPWKXFXFFSOXEE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)C=CC=1S(N)(=O)=O

Computed Properties

  • Exact Mass: 292.93574g/mol
  • Monoisotopic Mass: 292.93574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 94.8Ų

methyl 3-bromo-4-sulfamoylbenzoate Pricemore >>

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